5-(4,5-dimethoxy-2-nitrophenyl)-2H-tetrazole

• Molecular Formula: C9H9N5O4
• Molecular Weight: 251.20 g/mol
• IUPAC Name: 5-(4,5-dimethoxy-2-nitrophenyl)-2H-tetrazole
• InChI: InChI=1S/C9H9N5O4/c1-17-7-3-5(9-10-12-13-11-9)6(14(15)16)4-8(7)18-2/h3-4H,1-2H3,(H,10,11,12,13)
• InChI Key: UGDCXYBFIXCJJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C2=NNN=N2)[N+](=O)[O-])OC

Description

5-(4,5-dimethoxy-2-nitrophenyl)-2H-tetrazole is a useful research compound. Its molecular formula is C9H9N5O4 and its molecular weight is 251.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.33 g of 4,5-dimethoxy-2-nitro-benzonitrile was added to 15 ml of toluene, 0.28 g of dibutyltinoxide and 2.58 g of trimethylsilyl azide was added thereto, and the mixture was stirred at 100° C. for 16 hours. The reaction mixture was distilled under a reduced pressure to remove the solvent, and the resulting solid was washed with 250 ml of dichloromethane to obtain 2.0 g of the title compound as a grey solid (yield 71%).